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Compound of Interest

Compound Name: tert-Butyl methyl sulfide

Cat. No.: B1345668 Get Quote

This technical support guide provides essential information on the stability and storage of tert-
Butyl methyl sulfide (CAS 6163-64-0) for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for tert-Butyl methyl sulfide?

A1: To ensure the stability and longevity of tert-Butyl methyl sulfide, it should be stored in a

tightly closed container in a dry, cool, and well-ventilated area.[1][2][3] It is crucial to keep it

away from heat, sparks, open flames, and other ignition sources as it is a highly flammable

liquid.[1][2][4] The storage area should be designated for flammable materials.[1][4]

Q2: What is the expected shelf life of tert-Butyl methyl sulfide?

A2: While specific shelf-life data under various conditions is not readily available, tert-Butyl
methyl sulfide is considered stable when stored under the recommended conditions.[2] To

ensure its integrity for your experiments, it is best practice to use it within a reasonable

timeframe after opening and to regularly check for any signs of degradation, such as

discoloration or the presence of particulates.

Q3: What are the known incompatibilities of tert-Butyl methyl sulfide?
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A3: tert-Butyl methyl sulfide is incompatible with strong oxidizing agents.[2][4] Contact with

these substances can lead to vigorous reactions and should be strictly avoided.

Q4: What are the primary degradation pathways for tert-Butyl methyl sulfide?

A4: The primary degradation pathway for thioethers like tert-Butyl methyl sulfide under

typical storage conditions is oxidation. The sulfur atom can be oxidized to form a sulfoxide,

which can be further oxidized to a sulfone. It is also important to be aware of its hazardous

decomposition products in the event of a fire, which include carbon monoxide, oxides of sulfur,

carbon dioxide, and hydrogen sulfide.[4]

Q5: How can I check the purity of my tert-Butyl methyl sulfide sample?

A5: The purity of tert-Butyl methyl sulfide can be assessed using analytical techniques such

as Gas Chromatography (GC) or Gas Chromatography-Mass Spectrometry (GC-MS). These

methods can separate the main compound from potential impurities or degradation products.
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Issue Possible Cause Troubleshooting Steps

Unexpected experimental

results or low yield.

Degradation of tert-Butyl

methyl sulfide.

1. Verify Storage Conditions:

Ensure the compound has

been stored according to the

recommended guidelines

(cool, dry, away from ignition

sources, and incompatible

materials). 2. Check for Visual

Impurities: Inspect the liquid for

any discoloration or solid

precipitates. 3. Assess Purity:

If possible, re-analyze the

purity of the starting material

using GC or GC-MS. 4. Use a

Fresh Sample: If degradation

is suspected, use a new,

unopened bottle of tert-Butyl

methyl sulfide for your

experiment.

Strong, unpleasant odor is

more pungent than usual.

Potential slow degradation or

minor leak.

1. Inspect Container Seal:

Ensure the container is tightly

sealed. Opened containers

should be carefully resealed to

prevent leakage.[2] 2. Handle

in a Ventilated Area: Always

handle tert-Butyl methyl sulfide

in a well-ventilated area or a

fume hood to minimize

inhalation of vapors.[1][4]

Discoloration of the liquid (e.g.,

yellowing).

Possible oxidation or presence

of impurities.

1. Minimize Air Exposure:

Once opened, minimize the

exposure of the compound to

air. Consider using an inert gas

like argon or nitrogen to

blanket the headspace of the

container for long-term
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storage. 2. Purity Analysis:

Analyze a small aliquot by GC-

MS to identify potential

oxidation products (sulfoxide,

sulfone) or other impurities.

Data Summary
Physical and Chemical Properties

Property Value

CAS Number 6163-64-0

Molecular Formula C₅H₁₂S

Molecular Weight 104.21 g/mol

Appearance Colorless liquid[1]

Odor Stench[1]

Boiling Point 101-102 °C[5][6]

Density 0.826 g/mL at 25 °C[6]

Flash Point -3 °C

Safety and Handling

Hazard Precaution

Flammability Highly flammable liquid and vapor.[1][2]

Skin/Eye Irritation Causes skin and serious eye irritation.[1][2]

Respiratory Irritation May cause respiratory irritation.[1][2]

Incompatible Materials Strong oxidizing agents.[2][4]
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Experimental Protocols
Protocol 1: General Procedure for Purity Assessment by Gas Chromatography (GC)

This protocol provides a general method for assessing the purity of tert-Butyl methyl sulfide.

Instrument and Column:

Gas chromatograph equipped with a Flame Ionization Detector (FID).

A suitable capillary column, for example, a non-polar column like one with a

polydimethylsiloxane stationary phase.

Sample Preparation:

Prepare a dilute solution of the tert-Butyl methyl sulfide sample in a high-purity solvent

such as hexane or dichloromethane. A typical concentration would be around 1 mg/mL.

GC Conditions (Example):

Injector Temperature: 250 °C

Detector Temperature: 280 °C

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: 10 °C/min to 200 °C.

Hold at 200 °C for 5 minutes.

Carrier Gas: Helium or Nitrogen at an appropriate flow rate.

Analysis:

Inject a small volume (e.g., 1 µL) of the prepared sample.
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Record the chromatogram. The major peak corresponds to tert-Butyl methyl sulfide. The

presence of other peaks may indicate impurities or degradation products.

Calculate the purity based on the relative peak areas.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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